Cas no 1248114-77-3 (2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol)

• Product Name: 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol
• CAS No: 1248114-77-3
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 5216448
• PubChem ID: 60723378
• Update Time: 2025-06-08

2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,2-Dimethylpropyl)amino]-4-methylpentan-1-ol
• 4-Methyl-2-(neopentylamino)pentan-1-ol
• 1-Pentanol, 2-[(2,2-dimethylpropyl)amino]-4-methyl-
• 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol

• Inchi： 1S/C11H25NO/c1-9(2)6-10(7-13)12-8-11(3,4)5/h9-10,12-13H,6-8H2,1-5H3
• InChI Key： AWOKGGLTELIXQR-UHFFFAOYSA-N
• SMILES： OCC(CC(C)C)NCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 127
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol

Introduction to 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol (CAS No. 1248114-77-3)

2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol, identified by the CAS number 1248114-77-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This aliphatic amine derivative features a complex structural framework that includes a primary amine functional group and a branched alkyl chain, making it a versatile intermediate in the synthesis of various biologically active molecules. The compound's unique structural attributes have positioned it as a subject of extensive research, particularly in the development of novel therapeutic agents and agrochemicals.

The chemical structure of 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol consists of a five-carbon backbone with a primary amine substituent at the second carbon and a tertiary butyl group at the fourth carbon. This configuration imparts distinct physicochemical properties, such as solubility and reactivity, which are critical for its applications in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups within the molecule allows for diverse functionalization pathways, enabling chemists to tailor its reactivity for specific synthetic targets.

In recent years, the pharmaceutical industry has witnessed growing interest in amine-containing compounds due to their prevalence in drug candidates. 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol has emerged as a valuable building block in medicinal chemistry, particularly in the synthesis of small-molecule inhibitors and modulators. Its structural motif is reminiscent of several known pharmacophores found in therapeutic agents targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The compound's ability to serve as a precursor for more complex molecules has made it a focal point in drug discovery efforts.

One of the most compelling aspects of 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol is its role in the development of novel bioactive scaffolds. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating derivatives with potential applications as protease inhibitors and kinase modulators. The compound's compatibility with various synthetic methodologies, including nucleophilic substitution and metal-catalyzed cross-coupling reactions, further underscores its importance as a synthetic intermediate.

The synthesis of 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol typically involves multi-step organic transformations that highlight the compound's synthetic versatility. One common approach involves the reduction of an nitrile or imine precursor followed by selective functionalization to introduce the desired alkyl and amino groups. Advances in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, aligning with the broader shift toward sustainable chemical manufacturing practices.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic strategies for 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal reaction conditions, reducing experimental trial-and-error. These computational tools have facilitated the design of novel synthetic pathways that enhance yield and purity while minimizing waste generation.

The biological activity of derivatives derived from 2-(2,2-dimethylpropyl)amino-4-methylpentan-1-ol has been extensively studied in preclinical models. Preliminary findings suggest that certain analogs exhibit promising pharmacological effects, including anti-inflammatory and analgesic properties. These results have spurred further investigation into structurally related compounds as potential therapeutic candidates. The compound's role as a scaffold for drug discovery continues to be explored across academic institutions and pharmaceutical companies worldwide.

In conclusion, 2-( 2 , 2 - dimethylpropyl)amino - 4 - methylpentan - 1 - ol (CAS No . 1248114 - 77 - 3 ) represents a significant advancement in synthetic chemistry and pharmaceutical research . Its unique structural features make it a valuable intermediate for generating biologically active molecules . As research progresses , it is anticipated that new applications and derivatives will emerge , further solidifying its importance in medicinal chemistry and drug development efforts .